4-Chlorophenyl 6-phenylfuro[2,3-d]pyrimidin-4-yl sulfide

• IUPAC Name: 4-(4-chlorophenyl)sulfanyl-6-phenylfuro[2,3-d]pyrimidine
• InChI: InChI=1S/C18H11ClN2OS/c19-13-6-8-14(9-7-13)23-18-15-10-16(12-4-2-1-3-5-12)22-17(15)20-11-21-18/h1-11H
• InChI Key: RRJLUCSXSVPUFV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC3=C(O2)N=CN=C3SC4=CC=C(C=C4)Cl
• Molecular Formula: C18H11ClN2OS
• Molecular Weight: 338.8 g/mol

Description

Molecular Structure Analysis

The molecular structure of “4-Chlorophenyl 6-phenylfuro[2,3-d]pyrimidin-4-yl sulfide” consists of a pyrimidine ring fused with a furan ring, which is further substituted with a phenyl ring and a 4-chlorophenyl group. The sulfur atom is likely attached to the pyrimidine ring.

Scientific Research Applications

1. Crystallographic Studies

The crystal structure of related compounds such as nuarimol, a pyrimidine fungicide, has been analyzed in detail. The studies have highlighted the interactions and bonding within the crystal lattice, contributing to the understanding of molecular arrangements and stability (Kang, Kim, Park, & Kim, 2015).

2. Synthesis of Novel Compounds

Research has been conducted on synthesizing novel compounds starting from related structures. These compounds have been investigated for their potential antimicrobial activities, showcasing the chemical versatility and potential applications in developing new pharmaceuticals (Hafez, El-Gazzar, & Zaki, 2016).

3. Quantum Chemical Characterization

Studies have focused on understanding the hydrogen bonding sites in pyrimidine compounds derivatives, utilizing quantum chemistry methods. Such research provides deep insights into the molecular interactions and properties of these compounds (Traoré, Bamba, Ziao, Affi, & Koné, 2017).

4. Nonlinear Optical (NLO) Properties

Research into the structural parameters, electronic, linear, and nonlinear optical properties of thiopyrimidine derivatives has been conducted. The significance of the pyrimidine ring in DNA and RNA, as well as its applications in medicine and NLO fields, highlights the importance of these studies (Hussain et al., 2020).

5. Antimicrobial and Antitubercular Agents

The synthesis of related pyrimidine-based compounds and their testing for antimicrobial and antitubercular activities indicate the relevance of this family of compounds in therapeutic applications. The structural analysis and biological testing underscore the importance of these studies in pharmaceutical research (Patel, Desai, Desai, & Chikhalia, 2006).